3-amino-1-(4-cyano-2-fluorophenyl)-1H-pyrazole-4-carbonitrile
Overview
Description
3-Amino-1-(4-cyano-2-fluorophenyl)-1H-pyrazole-4-carbonitrile, otherwise known as 4-Cyano-2-fluorophenyl pyrazole-3-carboxamide, is an organic compound that has been used in various scientific research applications. This compound has the ability to act as a ligand, which is a molecule that binds to a metal atom or ion, and has been used in various studies related to the fields of biochemistry and physiology. Additionally, this compound has been studied for its potential use in laboratory experiments, as well as its biochemical and physiological effects. This article will discuss the synthesis method of this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Radiotracer Development and Imaging Applications
One key area of application for related compounds is in the development of radiotracers for imaging, particularly in cancer research. For instance, studies have demonstrated the utility of radiolabeled amino acid analogues, such as 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), labeled with fluorine-18, for tumor imaging using positron emission tomography (PET). These compounds are advantageous for their non-metabolized nature, allowing for accurate imaging and dosimetry. The application of such compounds in imaging reflects the potential utility of 3-amino-1-(4-cyano-2-fluorophenyl)-1H-pyrazole-4-carbonitrile in similar contexts, given its structural uniqueness and potential interaction with biological systems (Shoup et al., 1999).
Therapeutic and Diagnostic Applications
Compounds with similar structural features have been explored for their therapeutic and diagnostic potential. For example, the histone deacetylase inhibitor MS-275 has been investigated for its ability to modulate gene expression through epigenetic mechanisms, demonstrating therapeutic potential in cancer treatment. This suggests that compounds like 3-amino-1-(4-cyano-2-fluorophenyl)-1H-pyrazole-4-carbonitrile could also find applications in drug development, particularly in areas requiring specific molecular interactions for therapeutic efficacy (Gore et al., 2008).
Environmental and Health Impact Studies
Additionally, compounds with cyano and fluorophenyl groups have been studied for their environmental presence and health impacts, particularly in the context of pesticide exposure and its association with health risks. For instance, studies on pyrethroid pesticide exposure suggest significant health implications, indicating the importance of understanding the environmental and biological activities of synthetic compounds, including those related to 3-amino-1-(4-cyano-2-fluorophenyl)-1H-pyrazole-4-carbonitrile (Li et al., 2018).
properties
IUPAC Name |
3-amino-1-(4-cyano-2-fluorophenyl)pyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6FN5/c12-9-3-7(4-13)1-2-10(9)17-6-8(5-14)11(15)16-17/h1-3,6H,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYYVQHYAQNIJAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)F)N2C=C(C(=N2)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6FN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(Piperazin-1-yl)pyridin-3-yl]methanamine](/img/structure/B1524404.png)
